Cas no 1805016-47-0 (Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805016-47-0
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845349
• Update Time: 2025-06-08

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-7(20)2-5-4-19-6(3-12)9(22-11(16,17)18)8(5)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： QHNWSWVGJCMSCI-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C(=CN=1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

Professional Introduction to Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805016-47-0)

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805016-47-0, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique molecular architecture, featuring both bromomethyl and trifluoromethoxy substituents, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl group in the molecule is particularly noteworthy due to its reactivity and versatility in organic synthesis. This functional moiety allows for further derivatization, enabling the construction of more complex structures with tailored properties. In recent years, there has been a surge in research focused on developing novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of bromomethyl groups has been shown to facilitate the introduction of diverse pharmacophores, making this compound a cornerstone in the development of next-generation therapeutics.

The presence of both trifluoromethoxy and trifluoromethyl groups adds another layer of complexity and functionality to Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate. These fluorinated substituents are well-known for their ability to modulate the electronic properties of molecules, thereby influencing their binding affinity and selectivity. The trifluoromethoxy group, in particular, has been extensively studied for its role in enhancing lipophilicity and metabolic stability, which are critical factors in drug design. Recent studies have demonstrated that compounds incorporating this moiety often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation.

In the realm of drug discovery, Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate serves as a versatile building block for synthesizing novel therapeutic agents. Its pyridine core is a common scaffold in many pharmacologically active compounds, providing a stable platform for further functionalization. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The ability to introduce diverse functional groups while maintaining the core pyridine structure has made this compound an indispensable tool in medicinal chemistry.

The synthesis of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern synthetic organic chemistry. The process typically begins with the preparation of a pyridine derivative followed by selective functionalization at multiple positions. The introduction of the bromomethyl strong>, < strong > trifluor omethoxy strong>, and trif lu or methyl strong >groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have further refined these synthetic routes, making them more efficient and environmentally sustainable.

The pharmacological potential of Methyl 2-(< strong > brom om ethyl strong >)-3-(< strong > trif lu or om ethoxy strong >)-4-(< strong > trif lu or methyl strong >)pyridine-5-acetate has been explored through both computational modeling and experimental studies. Computational approaches have been particularly valuable in predicting how structural modifications will affect biological activity. These studies have revealed that subtle changes in the substitution pattern can significantly alter binding interactions with target proteins, providing insights into structure-activity relationships. Experimental validation through biological assays has further corroborated these findings, demonstrating the compound's potential as a lead molecule for drug development.

In conclusion, Methyl 2-(< strong > brom om ethyl strong >)-3-(< strong > trif lu or om ethoxy strong >)-4-(< strong > trif lu or methyl strong >)pyridine-5-acetate (CAS No. 1805016-47-0) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules, while its fluorinated substituents contribute to enhanced metabolic stability and improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in the discovery and development of next-generation drugs.